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Compound of Interest

Compound Name: 6-Hepten-2-one, 4-methyl-

CAS No.: 35194-34-4

Cat. No.: B14686698

Get Quote

4-Methyl-6-hepten-2-one, also known as Methyl Heptenone (CAS No: 110-93-0), is an acyclic

ketone with a characteristic fruity, citrus-like odor[1][2]. It is a valuable intermediate in organic

synthesis, particularly for terpenoids, and finds extensive use as a flavoring and fragrance

agent[2][3][4]. While its applications are diverse, its physicochemical properties necessitate a

robust understanding of its hazards to ensure occupational safety and experimental integrity.

This guide is designed to bridge the gap between raw safety data and its practical application

in a research environment.

Section 1: Hazard Profile and GHS Classification
The Globally Harmonized System (GHS) provides a universal framework for hazard

communication. For 4-methyl-6-hepten-2-one, the classification highlights its primary risks as a

flammable liquid with potential health and environmental hazards.

Table 1: GHS Hazard Classification for 4-Methyl-6-hepten-2-one
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour[4][5]

Acute Toxicity (Oral) Category 5
H303: May be harmful if

swallowed[4]

Skin Corrosion/Irritation Not Classified

Causes skin irritation (Note:

Some sources indicate

irritation)[3]

Serious Eye Damage/Irritation Not Classified

Causes serious eye irritation

(Note: Some sources indicate

irritation)[3]

Hazardous to the Aquatic

Environment (Acute)
Category 3 H402: Harmful to aquatic life[4]

Scientist's Insight: The Category 3 Flammable Liquid classification is the most immediate

operational concern in a laboratory setting. This classification dictates stringent protocols for

storage and handling, which are detailed in subsequent sections. While the acute oral toxicity is

categorized as low (Category 5), and skin/eye irritation may not meet formal classification

criteria under all regulations, prudent laboratory practice demands measures to prevent all

routes of exposure[4][6]. The aquatic toxicity, though acute, mandates responsible disposal

procedures to prevent environmental contamination[4].

Section 2: Physicochemical Properties and Their
Safety Implications
A compound's physical and chemical properties are the foundation of its risk profile.

Understanding these values is not an academic exercise; it is crucial for designing safe

experimental and storage protocols.

Table 2: Key Physicochemical Properties of 4-Methyl-6-hepten-2-one
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Property Value
Implication for
Researchers

Molecular Formula C₈H₁₄O[3][7] -

Molecular Weight 126.20 g/mol [7][8]
Essential for stoichiometric

calculations in synthesis.

Appearance
Colorless to light yellow

liquid[1][9]

Visual inspection can indicate

purity or degradation.

Boiling Point 172-174 °C (at 1014 hPa)[9]

High boiling point suggests low

volatility at room temperature,

but heating will increase vapor

concentration significantly.

Flash Point
39 °C to 56 °C (closed cup)[5]

[10]

Critical Parameter. Vapors can

form an ignitable mixture with

air at temperatures above this

point. Requires storage away

from all heat and ignition

sources.

Vapor Pressure ~1 hPa at 18°C[9]

Relatively low, but vapors can

still accumulate in poorly

ventilated areas, especially in

headspaces of containers.

Density
0.851 - 0.855 g/cm³ at 20-

25°C[1][9]
Slightly less dense than water.

Water Solubility 3.02 g/L at 25°C[9]

Limited solubility. In case of a

spill, it will not readily mix with

water, affecting cleanup

procedures.

Expert Analysis of Causality: The flash point is arguably the most critical safety parameter for

this compound. A value as low as 39°C means that on a warm day or near heated equipment

(like a stirring plate or oven), sufficient vapors can be generated to form a flammable mixture

with air[10]. This directly necessitates the use of explosion-proof equipment, non-sparking
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tools, and strict "no smoking" policies in areas where it is handled[10][11][12]. Furthermore, its

vapor pressure, while not high, is sufficient to create a hazardous atmosphere in enclosed

spaces. This is why adequate ventilation, including the use of chemical fume hoods, is not just

a recommendation but a mandatory control measure[11][12][13].

Section 3: Laboratory Handling and Storage
Protocols
A self-validating safety protocol integrates procedural steps with engineering controls and

personal protective equipment (PPE) to create multiple layers of defense against exposure and

accidents.

Step-by-Step Handling Protocol
Preparation and Pre-Handling Check:

Confirm the availability and functionality of a chemical fume hood, safety shower, and

eyewash station.

Inspect all glassware for cracks or defects before use.

Ensure all ignition sources (hot plates, open flames, non-intrinsically safe equipment) are

removed from the immediate work area[10][11].

Don the required PPE as outlined in Table 3.

Aliquotting and Transfer:

Perform all transfers of 4-methyl-6-hepten-2-one inside a certified chemical fume hood to

manage vapor inhalation risk.

Ground and bond containers when transferring large quantities to prevent static electricity

discharge, a potential ignition source[8][10].

Use non-sparking tools for opening and closing containers[10][13].

Keep containers tightly closed when not in use to minimize vapor release[10][11].
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Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling[3][11].

Decontaminate the work surface.

Properly store the chemical as per the storage protocol below.

Personal Protective Equipment (PPE)
Table 3: Recommended PPE for Handling 4-Methyl-6-hepten-2-one

Protection Type Specification Rationale

Eye/Face

Tightly fitting safety goggles

with side-shields or a face

shield[12][13]

Protects against splashes

which can cause serious eye

irritation.

Hand

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Inspect prior to use.[12][13]

Prevents skin contact, which

may cause irritation. Proper

glove removal technique is

essential.

Body

Lab coat. For larger quantities,

consider fire/flame resistant

and impervious clothing.[12]

[13]

Protects skin and personal

clothing from contamination.

Respiratory

Not typically required if

handled in a fume hood. If

ventilation is inadequate or

exposure limits are exceeded,

use a full-face respirator with

an appropriate organic vapor

cartridge.[13]

Prevents inhalation of vapors,

which can cause respiratory

irritation and other systemic

effects.

Storage Protocol
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Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids[4][11]

[13]. This area must be kept away from heat, sparks, open flames, and direct sunlight[4][6].

Container: Keep in the original, tightly sealed container[11][12]. Containers must be resealed

carefully after opening and kept upright to prevent leakage[12].

Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong

bases to prevent hazardous reactions[3][8].

Section 4: Emergency Response and First Aid
Rapid and correct response during an emergency is critical. All personnel must be familiar with

these procedures before beginning work with the compound.

First-Aid Measures
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation if the

substance was ingested or inhaled. Seek immediate medical attention.[13]

Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation persists, consult a physician.

[10][13]

Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.

Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[8][13]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[12]

[13]

Spill and Leak Response Workflow
This workflow outlines the logical steps for managing an accidental release, prioritizing

personnel safety.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size & Risk
(Ventilation, Ignition Sources)

Is the spill large or unmanageable?

Call Emergency Response Team
(e.g., EHS)

Yes Is the spill small and manageable?

No

No

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Yes

Control Ignition Sources
(Turn off equipment)

Contain Spill
(Use inert absorbent material like sand or vermiculite)

Collect & Dispose
(Use non-sparking tools. Place in sealed container for hazardous waste)

Decontaminate Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for Accidental Spill Response.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide (CO₂). Water spray can be used to cool containers but may be ineffective at

extinguishing the fire.[3][10][13]

Specific Hazards: The primary hazard is the flammability of the liquid and its vapor. Vapors

are heavier than air and may travel to a distant ignition source and flash back[10].

Containers may explode when heated. Combustion produces toxic carbon oxides.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective clothing[3][13].

Section 5: Toxicological Profile and Occupational
Health
Understanding the toxicology of 4-methyl-6-hepten-2-one is essential for appreciating the long-

term health risks and the importance of minimizing exposure.

Acute Toxicity: The compound exhibits low acute toxicity. The oral LD50 in rats is reported as

3,570 mg/kg, and the dermal LD50 in rabbits is >5,000 mg/kg.[6][9] This data suggests that a

single, large-dose exposure is required to cause severe effects, but it underscores the

importance of the "May be harmful if swallowed" warning.

Irritation and Sensitization: It is reported to be slightly irritating to the skin of rabbits[9]. Some

SDSs classify it as a skin and eye irritant[3]. Importantly, human and animal tests have

shown no evidence of skin sensitization, meaning it is unlikely to cause an allergic skin

reaction upon repeated contact[9].

Repeated Dose Toxicity: A 90-day study in rats identified the kidney, liver, and testes as

target organs at high dose levels[9]. The kidney effects observed in male rats were due to a

mechanism not relevant to humans. However, these findings reinforce the need to adhere to

strict handling procedures to minimize chronic, low-level exposure.

Carcinogenicity and Mutagenicity: No mutagenic effects were found in standard tests (Ames

test, mouse micronucleus test)[9]. There is no data to suggest it is a carcinogen.
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Exposure Limits: Specific occupational exposure limits (OELs) for 4-methyl-6-hepten-2-one

have not been widely established[3]. In the absence of a specific OEL, it is best practice to

keep exposure As Low As Reasonably Practicable (ALARP).

Section 6: Disposal and Environmental
Considerations
Responsible disposal is a critical component of the chemical lifecycle, reflecting both regulatory

compliance and scientific stewardship.

Disposal Method: Dispose of this material and its container as hazardous waste. Do not

allow it to enter drains, sewers, or waterways[8][13]. Disposal must be carried out in

accordance with all applicable federal, state, and local regulations.

Contaminated Packaging: Empty containers may retain product residue (vapor and liquid)

and can be dangerous. Do not reuse empty containers. They should be sent to an approved

waste handling site for recycling or disposal.

Environmental Fate: With limited water solubility and a classification as harmful to aquatic

life, preventing its release into the environment is paramount[4][9].

Conclusion
4-Methyl-6-hepten-2-one is a compound with significant utility in research and development. Its

primary laboratory hazard is its flammability, which requires diligent control of ignition sources

and proper storage. While its acute toxicity is low, the potential for skin and eye irritation

necessitates consistent use of appropriate personal protective equipment. By understanding

the causality behind the safety protocols—linking the physicochemical properties to the

required controls—researchers can confidently and safely integrate this chemical into their

work, ensuring both personal safety and the integrity of their results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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